Cas no 61716-91-4 (1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-ethyl-3-nitro-)
61716-91-4 structure
Product Name:1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-ethyl-3-nitro-
CAS No:61716-91-4
MF:C7H9N5O4
MW:227.177460432053
CID:468657
PubChem ID:71392937
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-ethyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-ethyl-3-nitro-
- N-carbamoyl-1-ethyl-3-nitropyrazole-4-carboxamide
- DTXSID00814725
- 61716-91-4
- N-Carbamoyl-1-ethyl-3-nitro-1H-pyrazole-4-carboxamide
-
- Inchi: 1S/C7H9N5O4/c1-2-11-3-4(5(10-11)12(15)16)6(13)9-7(8)14/h3H,2H2,1H3,(H3,8,9,13,14)
- InChI Key: VBARXXYPFNEBGF-UHFFFAOYSA-N
- SMILES: O=C(C1C([N+](=O)[O-])=NN(C=1)CC)NC(N)=O
Computed Properties
- Exact Mass: 227.06557
- Monoisotopic Mass: 227.06545379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 133.15
1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-ethyl-3-nitro- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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